Cas no 1021101-07-4 (3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione structure
1021101-07-4 structure
Product Name:3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
CAS No:1021101-07-4
MF:C23H24ClN3O3
MW:425.907964706421
CID:5919712
PubChem ID:42109496
Update Time:2025-07-15

3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • VU0632439-1
    • AKOS024493471
    • 1021101-07-4
    • F5047-0286
    • 3-(4-chlorobenzyl)-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • Inchi: 1S/C23H24ClN3O3/c1-2-16-3-7-18(8-4-16)20(28)26-13-11-23(12-14-26)21(29)27(22(30)25-23)15-17-5-9-19(24)10-6-17/h3-10H,2,11-15H2,1H3,(H,25,30)
    • InChI Key: DFPJITZAZDPMIB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C(NC2(C1=O)CCN(C(C1C=CC(CC)=CC=1)=O)CC2)=O

Computed Properties

  • Exact Mass: 425.1506193g/mol
  • Monoisotopic Mass: 425.1506193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 661
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 69.7Ų

3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5047-0286-2μmol
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
2μmol
$57.0 2023-09-10
Life Chemicals
F5047-0286-5μmol
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
5μmol
$63.0 2023-09-10
Life Chemicals
F5047-0286-10μmol
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
10μmol
$69.0 2023-09-10
Life Chemicals
F5047-0286-20μmol
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
20μmol
$79.0 2023-09-10
Life Chemicals
F5047-0286-1mg
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
1mg
$54.0 2023-09-10
Life Chemicals
F5047-0286-2mg
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
2mg
$59.0 2023-09-10
Life Chemicals
F5047-0286-3mg
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
3mg
$63.0 2023-09-10
Life Chemicals
F5047-0286-4mg
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
4mg
$66.0 2023-09-10
Life Chemicals
F5047-0286-5mg
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
5mg
$69.0 2023-09-10
Life Chemicals
F5047-0286-10mg
3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021101-07-4
10mg
$79.0 2023-09-10

Additional information on 3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Professional Introduction to Compound with CAS No. 1021101-07-4 and Product Name: 3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Compound with the CAS number 1021101-07-4 and the product name 3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic triazaspiro compounds, which have garnered considerable attention due to their unique structural features and potential biological activities. The molecular architecture of this compound incorporates several key functional groups, including a chlorophenylmethyl side chain and a 4-ethylbenzoyl moiety, which contribute to its distinctive chemical properties and reactivity.

The triazaspiro[4.5]decane core of this molecule is particularly noteworthy, as it combines the rigidity of a spirocyclic structure with the electron-withdrawing nature of the triazole ring. This combination is known to enhance the compound's ability to interact with biological targets, making it a promising candidate for further investigation in drug discovery. The presence of both carbonyl groups at the 2 and 4 positions further enhances its potential as a pharmacophore, allowing for diverse interactions with enzymes and receptors.

Recent studies in medicinal chemistry have highlighted the importance of spirocyclic compounds in developing novel therapeutic agents. These compounds often exhibit improved pharmacokinetic properties, such as enhanced solubility and reduced metabolic clearance, which are critical factors in drug design. The 3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione molecule is no exception and has shown promise in preliminary in vitro assays.

In particular, the chlorophenylmethyl group has been identified as a key pharmacophoric element in several bioactive molecules. Its ability to engage in hydrophobic interactions and form hydrogen bonds makes it an attractive feature for designing compounds that can effectively bind to biological targets. Additionally, the 4-ethylbenzoyl moiety contributes to the compound's overall lipophilicity, which can be crucial for crossing biological membranes and achieving target engagement.

The triazaspiro scaffold itself has been extensively studied for its potential applications in treating various diseases. For instance, derivatives of this scaffold have demonstrated activity against bacterial infections, inflammation, and even certain types of cancer. The specific arrangement of atoms in 3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is believed to contribute to its unique biological profile and may open up new avenues for therapeutic intervention.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Researchers are currently exploring its efficacy in various disease models, with particular interest in its anti-inflammatory and antimicrobial properties. The structural features that make this compound attractive from a chemical standpoint also make it amenable to further modifications through medicinal chemistry approaches.

The synthesis of 3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. The spirocyclic core is typically formed through a cyclocondensation reaction between appropriate precursors under controlled conditions. Subsequent functionalization steps introduce the chlorophenylmethyl and 4-ethylbenzoyl groups via cross-coupling reactions or other suitable methods.

The chemical stability of this compound under various conditions has also been thoroughly evaluated. Studies have shown that it remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. This information is crucial for optimizing its formulation and ensuring its long-term efficacy in pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand how this compound interacts with potential biological targets. These studies have provided valuable insights into its binding mode and have helped identify key residues that contribute to its bioactivity. Such information is invaluable for designing next-generation analogs with improved potency and selectivity.

The potential applications of 3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione extend beyond traditional pharmaceuticals. Researchers are also investigating its use in agrochemicals and specialty chemicals where its unique structural features could provide novel solutions to existing challenges.

In conclusion,3-[(4-chlorophenyl)methyl]-8-(4-ethylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021101-07-4) represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation and development into novel therapeutic agents.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.